1-[3-[(3S,4S)-3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-3-oxopropyl]pyrrolidin-2-one;hydrochloride

• IUPAC Name: 1-[3-[(3S,4S)-3-amino-4-(4-fluorophenyl)piperidin-1-yl]-3-oxopropyl]pyrrolidin-2-one;hydrochloride
• InChI: InChI=1S/C18H24FN3O2.ClH/c19-14-5-3-13(4-6-14)15-7-10-22(12-16(15)20)18(24)8-11-21-9-1-2-17(21)23;/h3-6,15-16H,1-2,7-12,20H2;1H/t15-,16+;/m0./s1
• InChI Key: JWYVPGKAULPBLG-IDVLALEDSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCC(=O)N2CCC(C(C2)N)C3=CC=C(C=C3)F.Cl
• Isomeric SMILES: C1CC(=O)N(C1)CCC(=O)N2CC[C@H]([C@@H](C2)N)C3=CC=C(C=C3)F.Cl
• Molecular Formula: C18H25ClFN3O2
• Molecular Weight: 369.9 g/mol

Description

1-[3-[(3S,4S)-3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-3-oxopropyl]pyrrolidin-2-one;hydrochloride is a useful research compound. Its molecular formula is C18H25ClFN3O2 and its molecular weight is 369.87. The purity is usually 95%.
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Scientific Research Applications

Aurora Kinase Inhibitor

• This study discusses a compound with structural similarities to the target compound, highlighting its potential use in treating cancer by inhibiting Aurora A, a protein involved in cell division (ロバート ヘンリー，ジェームズ, 2006).

Synthesis of 3-(Pyrrolidin-1-yl)piperidine

• This research outlines a novel method for synthesizing 3-(pyrrolidin-1-yl)piperidine, a compound structurally related to the target compound, which holds significant importance in medicinal chemistry (R. Smaliy et al., 2011).

Assay Method for CVS Disorder Agent

• An assay method for a compound structurally similar to the target compound, used as an anti-ischemic and anti-hypertensive agent, was developed for quality control and stability studies (A. Dwivedi et al., 2003).

Inhibitors of Blood Platelet Aggregation

• The study explores derivatives including piperidine and pyrrolidine as potential inhibitors of blood platelet aggregation, which could have therapeutic applications in cardiovascular diseases (J. M. Grisar et al., 1976).

Synthesis of Antibacterial Agents

• This research involves the synthesis of certain piperidine derivatives, which demonstrates potential as potent antibacterial agents (T. Miyamoto et al., 1987).

Discovery of Antimycobacterial Spiro-piperidin-4-ones

• The study focuses on the synthesis of spiro-piperidin-4-ones, which shows significant activity against Mycobacterium tuberculosis, suggesting potential applications in tuberculosis treatment (R. Kumar et al., 2008).